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Introduction
11-O-Methylpseurotin A is a fungal secondary metabolite belonging to the pseurotin family of

natural products, characterized by a distinctive spirocyclic γ-lactam core. First isolated from

fungi of the Aspergillus genus, this compound has attracted scientific interest due to its specific

biological activity. This technical guide provides a comprehensive overview of the known

biological effects of 11-O-Methylpseurotin A, with a focus on its primary mechanism of action,

relevant signaling pathways, and detailed experimental protocols for its evaluation. The

information is intended to serve as a foundational resource for researchers investigating its

therapeutic potential.

Biological Activity of 11-O-Methylpseurotin A
The primary and most distinctly reported biological activity of 11-O-Methylpseurotin A is its

selective inhibition of a Saccharomyces cerevisiae (budding yeast) strain harboring a deletion

of the HOF1 gene (hof1Δ)[1][2]. Hof1 (Homolog of Fifteen) is a crucial protein involved in the

regulation of mitosis and cytokinesis, the final stage of cell division[1]. This specific activity

points towards a potential mechanism of action centered on cell cycle control.
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In contrast to its specific in vitro activity in yeast, preliminary in vivo screenings have shown 11-
O-Methylpseurotin A to be inactive in a larval zebrafish model designed to assess antiseizure

activity[1]. Comprehensive data regarding a broad-spectrum antifungal or cytotoxic activity

profile is not extensively documented in peer-reviewed literature, which distinguishes it from

some of its more studied parent compounds like Pseurotin A[2]. While related pseurotins have

demonstrated anti-inflammatory and anti-cancer properties, these have not yet been

substantively reported for 11-O-Methylpseurotin A.

Quantitative Data Presentation
Publicly available quantitative data, such as Minimum Inhibitory Concentration (MIC) or half-

maximal inhibitory concentration (IC50) values for the activity of 11-O-Methylpseurotin A
against the Saccharomyces cerevisiae hof1Δ strain, are limited in the current literature. The

primary reports characterize the activity as "selective inhibition" without providing specific

potency metrics.

Compound Assay Organism/Model Result
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Signaling Pathways
The Hof1-Mediated Cytokinesis Pathway in S. cerevisiae
The most well-defined pathway associated with 11-O-Methylpseurotin A's activity is the Hof1-

mediated regulation of cytokinesis in budding yeast. Hof1 is an F-BAR domain-containing
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protein that plays a pivotal role in coordinating the contraction of the actomyosin ring with the

formation of the primary septum, which ultimately divides the mother and daughter cells.

Hof1's function involves a complex interplay with several other key proteins at the bud neck:

Septins: A family of GTP-binding proteins that form a ring at the bud neck and serve as a

scaffold for many proteins involved in cytokinesis. Hof1 localization to the bud neck is

dependent on septins.

Myo1: The type-II myosin heavy chain, a core component of the contractile actomyosin ring.

Chs2 (Chitin Synthase 2): The enzyme responsible for synthesizing the primary septum.

Hof1 is thought to help couple actomyosin ring constriction to the activity of Chs2.

The selective lethality of 11-O-Methylpseurotin A in a hof1Δ strain suggests that the

compound may target a parallel or redundant pathway that becomes essential for survival

when Hof1 is absent. In the absence of Hof1, the cell becomes hypersensitive to the inhibitory

effects of the compound on this alternative pathway, leading to failed cytokinesis and cell

death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609503?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

